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Compound of Interest

Compound Name: Desipramine-d4

Cat. No.: B562986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling protocols,

and essential data for the safe and effective use of Desipramine-d4 in a laboratory setting.

Desipramine-d4, a deuterium-labeled analog of the tricyclic antidepressant Desipramine, is

primarily utilized as an internal standard in pharmacokinetic and metabolic studies. Due to its

potent pharmacological activity, stringent adherence to safety protocols is imperative to

minimize exposure risks and ensure a safe research environment.

Compound Identification and Properties
Desipramine-d4 hydrochloride is the deuterated form of Desipramine hydrochloride. The

following tables summarize its key chemical and physical properties.

Table 1: Chemical Identity
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Property Value

Chemical Name
10,11-dihydro-N-methyl-5H-dibenz[b,f]azepine-

2,4,6,8-d4-5-propanamine, monohydrochloride

Synonyms
Demethylimipramine-d4, Desimipramine-d4,

Desmethylimipramine-d4, DMI-d4

CAS Number 61361-34-0

Molecular Formula C₁₈H₁₈D₄N₂ · HCl

Molecular Weight 306.9 g/mol

Table 2: Physical and Chemical Properties

Property Value

Appearance Solid

Solubility Soluble in water

Storage Temperature
Recommended long-term storage at -20°C.[1]

Can be shipped at room temperature.

Hazard Identification and Toxicology
Desipramine-d4 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. While specific toxicological data for

Desipramine-d4 is limited, the data for the parent compound, Desipramine, serves as a crucial

reference.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]
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H319: Causes serious eye irritation.[1]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H335: May cause respiratory irritation.

Toxicological Data (for Desipramine):

Route Species Value

Oral LD50 Mouse 290 mg/kg

Oral LD50 Rat 320 mg/kg

Safe Handling and Experimental Protocols
Due to its potency, Desipramine-d4 must be handled with care in a controlled laboratory

environment. The following protocols are based on general guidelines for handling potent

pharmaceutical compounds and should be adapted to specific experimental needs.

Engineering Controls
Ventilation: All handling of powdered Desipramine-d4 should be conducted in a certified

chemical fume hood, a glove box, or a similar ventilated enclosure to minimize inhalation

exposure.

Containment: For procedures with a high risk of aerosol generation, such as weighing or

preparing stock solutions, the use of a containment balance enclosure or a glove box is

strongly recommended.

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Desipramine-d4:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is

recommended.
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Body Protection: A lab coat, preferably disposable, should be worn at all times. For larger

quantities or when there is a risk of splashing, a chemical-resistant apron or suit is advised.

Respiratory Protection: For operations outside of a ventilated enclosure or in case of a spill,

a NIOSH-approved respirator with an appropriate particulate filter is necessary.

General Experimental Workflow for Handling Potent
Powders
The following diagram outlines a general workflow for safely handling potent powdered

compounds like Desipramine-d4.
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Caption: General workflow for handling potent powdered compounds.

Spill and Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b562986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Cover the spill with an absorbent material.

Carefully collect the material into a sealed, labeled hazardous waste container.

Decontaminate the area with a suitable cleaning agent.

Major Spills:

Evacuate the entire laboratory.

Notify the institutional safety officer immediately.

Prevent entry to the contaminated area.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Mechanism of Action and Signaling Pathway
Desipramine is a tricyclic antidepressant that primarily functions by inhibiting the reuptake of

norepinephrine and, to a lesser extent, serotonin at the synaptic cleft. This leads to an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


increased concentration of these neurotransmitters in the synapse, enhancing

neurotransmission.

The following diagram illustrates the primary mechanism of action of Desipramine.
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Caption: Simplified signaling pathway of Desipramine's mechanism of action.

Storage and Disposal
Storage: Store Desipramine-d4 in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible substances. Long-term storage at -20°C is

recommended.[1]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow the material to enter drains or waterways.

This guide is intended to provide a comprehensive overview of the safe handling of

Desipramine-d4. Researchers are strongly encouraged to consult their institution's specific

safety guidelines and to perform a thorough risk assessment before initiating any new

experimental procedures involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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